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Compound of Interest

Compound Name: IMD-biphenylC

Cat. No.: B14757928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of IMD-biphenylB, a potent

immunomodulatory compound, likely the molecule of interest referred to by the user as "IMD-
biphenylC". This document details its chemical properties, mechanism of action, and the

experimental protocols utilized in its evaluation.

Core Molecular Data
A summary of the key molecular and chemical identifiers for IMD-biphenylB is presented below.

Property Value Source

Compound Name IMD-biphenylB [1]

CAS Number 2928463-41-4 [1]

Molecular Formula C35H33N5O3 [1]

Molecular Weight 571.67 g/mol [1]

Description

A potent imidazoquinolinone-

NF-κB immunomodulator

dimer.

[1]
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Mechanism of Action: Modulating the NF-κB
Signaling Pathway
IMD-biphenylB is a chimeric molecule designed to function as a small molecule immune

potentiator (SMIP) with built-in immunomodulatory activity. It is composed of two key moieties:

an imidazoquinolinone derivative that activates Toll-like receptor 7/8 (TLR7/8) and a biphenyl-

containing structure that modulates the nuclear factor-kappa B (NF-κB) signaling pathway.

The primary mechanism of action involves the activation of the TLR7/8 pathway in innate

immune cells, such as macrophages and dendritic cells. This activation typically leads to a

robust pro-inflammatory response driven by the NF-κB signaling cascade. However, the

covalently linked biphenyl modulator component of IMD-biphenylB acts to temper this

response, reducing the systemic inflammation and toxicity often associated with potent TLR

agonists. This dual-action design aims to maintain the desirable adjuvanticity for vaccine

formulations and anti-tumor applications while improving the overall safety profile.

Signaling Pathway Diagram
The following diagram illustrates the proposed signaling pathway of IMD-biphenylB. The

imidazoquinolinone moiety activates the TLR7/8 receptor, initiating the MyD88-dependent

signaling cascade that leads to the activation of NF-κB. The biphenyl modulator component

then influences downstream events in the NF-κB pathway, resulting in a more controlled

inflammatory response.
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Starting Materials:
Imidazoquinolinone Precursor
Biphenyl Modulator Precursor

Functionalization of
Imidazoquinolinone

Functionalization of
Biphenyl Modulator

Coupling Reaction
(e.g., Amide Bond Formation)

Purification
(e.g., Chromatography) IMD-biphenylB

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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